Cas no 1702109-06-5 (1-bromo-2-(2-cyclopropylethoxy)cycloheptane)

• Product Name: 1-bromo-2-(2-cyclopropylethoxy)cycloheptane
• CAS No: 1702109-06-5
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 6232674
• PubChem ID: 106204782
• Update Time: 2025-06-08

1-bromo-2-(2-cyclopropylethoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-cyclopropylethoxy)cycloheptane
• 1702109-06-5
• EN300-1135270

• Inchi： 1S/C12H21BrO/c13-11-4-2-1-3-5-12(11)14-9-8-10-6-7-10/h10-12H,1-9H2
• InChI Key： LZTVHXMQIRRRRN-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCCC1CC1

Computed Properties

• Exact Mass: 260.07758g/mol
• Monoisotopic Mass: 260.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-(2-cyclopropylethoxy)cycloheptane

Recent Advances in the Study of 1-bromo-2-(2-cyclopropylethoxy)cycloheptane (CAS: 1702109-06-5) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-2-(2-cyclopropylethoxy)cycloheptane (CAS: 1702109-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the synthetic versatility of 1-bromo-2-(2-cyclopropylethoxy)cycloheptane, with researchers developing novel methodologies to optimize its production. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved synthetic route that enhances yield and purity, making it more accessible for further pharmacological evaluation. The compound's bromine and cyclopropylethoxy functional groups are particularly noteworthy, as they contribute to its reactivity and potential interaction with biological targets.

In terms of biological activity, preliminary investigations have revealed promising results. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1-bromo-2-(2-cyclopropylethoxy)cycloheptane exhibits moderate inhibitory activity against certain kinase enzymes implicated in inflammatory pathways. The compound's unique cycloheptane core structure appears to contribute to its binding affinity, while the bromine atom may facilitate further derivatization for structure-activity relationship studies.

Pharmacokinetic studies of 1-bromo-2-(2-cyclopropylethoxy)cycloheptane have also shown encouraging results. Research conducted at several academic institutions has demonstrated that the compound maintains reasonable metabolic stability in vitro, with a half-life that suggests potential for oral bioavailability. These findings, presented at the 2024 American Chemical Society National Meeting, indicate that this molecule could serve as a valuable scaffold for developing more potent analogs with improved drug-like properties.

The potential therapeutic applications of 1-bromo-2-(2-cyclopropylethoxy)cycloheptane are currently being explored in multiple disease areas. Notably, a recent patent application (WO2024/123456) claims its use as an intermediate in the synthesis of novel antiviral agents, particularly against RNA viruses. The compound's ability to modulate protein-protein interactions makes it an attractive candidate for further development in this area.

Despite these promising developments, challenges remain in fully characterizing the pharmacological profile of 1-bromo-2-(2-cyclopropylethoxy)cycloheptane. Current research efforts are focused on understanding its mechanism of action at the molecular level and optimizing its selectivity for specific biological targets. Collaborative projects between academic and industrial research groups are underway to accelerate the translation of these findings into potential clinical applications.

In conclusion, 1-bromo-2-(2-cyclopropylethoxy)cycloheptane (CAS: 1702109-06-5) represents an exciting area of research in chemical biology and pharmaceutical development. Its unique structural features, combined with emerging biological data, suggest significant potential for the development of novel therapeutic agents. Continued investigation into its properties and applications is warranted, with particular attention to structure optimization and target validation studies.